Cas no 897614-97-0 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 897614-97-0
• MF: C₂₀H₁₈N₆O₃
• MW: 390.39532327652
• CID: 6397149
• PubChem ID: 16799206
• Update Time: 2025-07-01

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• F2070-0289
• CHEMBL1735398
• 897614-97-0
• MLS001235215
• HMS3008J08
• N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• SMR000808061
• AKOS024625385
• N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C20H18N6O3/c1-12-18(15-5-3-4-6-16(15)22-12)19(27)20(28)21-11-17-23-24-25-26(17)13-7-9-14(29-2)10-8-13/h3-10,22H,11H2,1-2H3,(H,21,28)
• InChI Key： PAHYEUSBAVTZHF-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 390.14403846g/mol
• Monoisotopic Mass: 390.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Professional Introduction to Compound with CAS No. 897614-97-0 and Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

The compound with the CAS number 897614-97-0 and the product name N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key pharmacophores that make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the 1H-1,2,3,4-tetrazole moiety, which is known for its broad spectrum of biological activities. Tetrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methoxyphenyl group in the molecule enhances its solubility and bioavailability, making it more suitable for systemic administration. This combination of structural elements suggests that the compound may exhibit synergistic effects when used in therapeutic contexts.

The second key pharmacophore in this compound is the 2-methyl-1H-indol-3-yl group. Indole derivatives are well-documented for their role in various biological processes, including neurotransmitter modulation and immune response regulation. The incorporation of this group into the molecular framework of the compound may contribute to its potential as a modulator of central nervous system (CNS) activity. Furthermore, the 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide moiety adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and target interactions.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. Studies have shown that molecules containing tetrazole and indole moieties can interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. The specific arrangement of these pharmacophores in N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide suggests that it may possess unique binding affinities for these targets.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial results indicate that it may exhibit inhibitory effects on certain enzymes associated with inflammatory responses. The 4-methoxyphenyl group has been shown to enhance binding affinity to these enzymes, potentially leading to more effective inhibition. Additionally, the tetrazole moiety may contribute to antioxidant properties, further supporting its potential use in anti-inflammatory therapies.

The compound's interaction with biological targets is also influenced by its solubility profile. The presence of polar functional groups such as amides and methoxy groups improves water solubility, which is crucial for oral bioavailability and tissue distribution. This makes N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide a promising candidate for further development into a drug candidate that can be administered orally or through other non-invasive routes.

Ongoing research is focused on optimizing the synthesis of this compound to improve yield and purity while maintaining its pharmacological activity. Advances in synthetic methodologies have allowed for more efficient production of complex molecules like this one. Techniques such as combinatorial chemistry and high-throughput screening are being employed to identify derivatives with enhanced properties.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use in diagnostic imaging and as a probe for understanding biological pathways. Researchers are exploring its utility as a tool for studying enzyme mechanisms and identifying new drug targets through structural biology approaches.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one. Predictive models can analyze large datasets to identify molecules with optimal pharmacokinetic profiles and target interactions. These models have been particularly useful in predicting the activity of complex molecules containing multiple pharmacophores.

In conclusion, the compound with CAS number 897614-97-0 and product name N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yi)-l)-oxoacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further investigation. Continued research into its biological activity and synthetic optimization will likely lead to new insights into disease mechanisms and novel therapeutic strategies.